Cas no 1271475-59-2 (1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one
• CAS No: 1271475-59-2
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD16618097
• CID: 5187938
• PubChem ID: 91636254
• Update Time: 2026-03-05

1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-2,2-difluoroethanone
• 1-(3,5-Dimethyl-phenyl)-2,2-difluoro-ethanone
• 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one
• Ethanone, 1-(3,5-dimethylphenyl)-2,2-difluoro-

• MDL： MFCD16618097
• Inchi： 1S/C10H10F2O/c1-6-3-7(2)5-8(4-6)9(13)10(11)12/h3-5,10H,1-2H3
• InChI Key： CZIJSTNHPCYFDG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C=C(C)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one

Research Brief on 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one (CAS: 1271475-59-2): Recent Advances and Applications

The compound 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one (CAS: 1271475-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated ketone derivative exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and fluorinated analogs of therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that the difluoroethyl group enhances binding affinity to target proteins while improving metabolic stability. The compound's structural features, including the electron-withdrawing fluorine atoms and the aromatic dimethylphenyl moiety, contribute to its versatility in medicinal chemistry applications.

Recent advances in synthetic methodology have enabled more efficient production of 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one. A 2024 report in Organic Process Research & Development described an optimized catalytic process that achieves higher yields (up to 85%) with reduced environmental impact. This development is particularly significant for scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

In the field of agrochemicals, researchers have investigated the potential of 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one as a precursor for novel pesticides. The fluorine atoms in the molecule enhance its ability to penetrate biological membranes, while the aromatic system provides structural diversity for target-specific interactions. Preliminary studies suggest promising activity against agricultural pathogens, though further optimization is needed to improve selectivity.

The compound's safety profile has been evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) indicates that 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one exhibits moderate acute toxicity (LD50 > 500 mg/kg in rodent models) with no observed genotoxic effects at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate while highlighting the need for proper handling precautions in laboratory settings.

Looking forward, the unique properties of 1-(3,5-dimethylphenyl)-2,2-difluoroethan-1-one position it as a valuable tool in drug discovery and material science. Ongoing research is exploring its potential in the development of PET imaging agents, where the fluorine atoms could serve as radiolabels. The compound's versatility and the recent methodological improvements in its synthesis suggest it will remain an important focus of chemical biology research in the coming years.